N-Nitroso Dalbavancin

• Molecular Formula: C88H99Cl2N11O29
• Molecular Weight: 1845.7 g/mol
• InChI: InChI=1S/C88H99Cl2N11O29/c1-38(2)13-10-8-6-7-9-11-14-61(107)93-69-73(110)75(112)78(86(121)122)130-87(69)129-77-58-31-43-32-59(77)126-55-24-19-42(29-50(55)89)71(108)68-84(119)97-66(80(115)91-25-12-26-100(3)4)48-33-44(103)34-57(127-88-76(113)74(111)72(109)60(37-102)128-88)62(48)47-28-40(17-22-52(47)104)64(81(116)98-68)94-82(117)65(43)95-83(118)67-49-35-46(36-54(106)63(49)90)125-56-30-41(18-23-53(56)105)70(101(5)99-123)85(120)92-51(79(114)96-67)27-39-15-20-45(124-58)21-16-39/h15-24,28-36,38,51,60,64-76,78,87-88,102-106,108-113H,6-14,25-27,37H2,1-5H3,(H,91,115)(H,92,120)(H,93,107)(H,94,117)(H,95,118)(H,96,114)(H,97,119)(H,98,116)(H,121,122)/t51-,60-,64-,65-,66-,67+,68+,69-,70-,71-,72-,73-,74+,75+,76+,78+,87-,88+/m1/s1
• InChIKey: ATWWLARXOGKNHU-VKPAAOGESA-N

N-Nitroso Dalbavancin: Regulatory Reference Standard

N‑Nitroso Dalbavancin is a nitrosamine drug substance‑related impurity (NDSRI) derived from the semi‑synthetic lipoglycopeptide antibiotic dalbavancin. It is formed through nitrosation of a secondary amine within the glycopeptide core under acidic conditions in the presence of nitrite [1]. The compound has been formally listed in regulatory appendices (EMA CMDh Appendix 1 and Health Canada) with a Carcinogenic Potency Categorization Approach (CPCA) category 4 and an acceptable intake (AI) of 1500 ng/day, establishing it as the primary nitrosamine impurity requiring control in dalbavancin drug substance and finished product [2][3].

Regulatory-listed NDSRI for dalbavancin in EMA Appendix 1 and Health Canada; CPCA category 4

Substance-specific AI of 1500 ng/day defines analytical sensitivity target for method validation

Requires dedicated HPLC and LC-HRMS methods distinct from small-molecule nitrosamines or vancomycin NDSRI

• [1] Veeprho. N-Nitroso Dalbavancin – Product Technical Description. Veeprho, 2024. https://veeprho.com/pt/impurities/n-nitroso-dalbavancin/ View Source
• [2] Health Canada. Appendix 1: Established acceptable intake (AI) limits for N‑nitrosamine impurities. USP Nitrosamines Exchange, 2025. https://nitrosamines.usp.org/t/health-canada-extended-deadline/13684/6 View Source
• [3] Agirad. Update of Appendix 1 of the nitrosamine impurities guidance Rev. 8. Agirad, February 2025. https://agirad.com View Source

N-Nitroso Dalbavancin vs. Generic Standards

In‑class nitrosamine reference standards (e.g., N‑nitroso‑vancomycin, NDMA, or NDEA) fail to support dalbavancin analytical workflows because they differ fundamentally in molecular structure, chromatographic behaviour, and regulatory designation. N‑Nitroso Dalbavancin is the only nitrosamine impurity specifically listed for dalbavancin in the EMA/FDA Appendix 1 with a substance‑specific AI of 1500 ng/day [1][2]. Its lipoglycopeptide core (C₈₈H₉₉Cl₂N₁₁O₂₉; 1845.69 g/mol) requires dedicated HPLC and LC‑HRMS methods that cannot be validated with small‑molecule nitrosamines [3]. Furthermore, the structurally related desmethyl analog (N‑Nitroso‑Desmethyl‑Dalbavancin) has been shown not to form under forced nitrosation conditions, confirming that the parent N‑Nitroso Dalbavancin is the only analytically relevant NDSRI for dalbavancin risk assessment [4].

Structural mismatch Small-molecule nitrosamines (NDMA, NDEA) differ in molecular weight and chromatographic behavior; cannot serve as method surrogates.

Regulatory designation gap Only N-Nitroso Dalbavancin carries the dalbavancin-specific AI of 1500 ng/day; generic nitrosamine limits (26.5–96 ng/day) misalign sensitivity requirements.

Analytically irrelevant analog N-Nitroso-Desmethyl-Dalbavancin does not form under forced conditions; its procurement is scientifically unsupported for dalbavancin risk assessment.

• [1] Health Canada. Appendix 1: Established acceptable intake (AI) limits for N‑nitrosamine impurities. USP Nitrosamines Exchange, 2025. https://nitrosamines.usp.org/t/health-canada-extended-deadline/13684/6 View Source
• [2] Agirad. Update of Appendix 1 of the nitrosamine impurities guidance Rev. 8. Agirad, February 2025. https://agirad.com View Source
• [3] Sharma N, et al. In‑situ formation and evaluation of N‑nitrosamine drug substance related impurities in glycopeptides implying orbitrap mass spectrometry. J Pharm Sci, 2024. https://www.sciencedirect.com/science/article/abs/pii/S0022354924005069 View Source
• [4] Veeprho. N‑Nitroso‑Desmethyl‑Dalbavancin: Synthesis Attempts and Failure Report (NAP Test). Veeprho, 2025. https://veeprho.com/impurities/n-nitroso-desmethyl-dalbavancin-impurity-synthesis-attempts-and-failure-report/ View Source

N-Nitroso Dalbavancin: Evidence-Based Comparison

Acceptable Intake: N-Nitroso Dalbavancin vs. Others

N‑Nitroso Dalbavancin is assigned CPCA category 4 with an AI of 1500 ng/day, identical to N‑nitroso‑vancomycin but substantially higher than small‑molecule nitrosamines such as NDMA (96 ng/day) and NDEA (26.5 ng/day). This 15‑ to 57‑fold higher AI reflects its lower predicted carcinogenic potency, which translates into less stringent analytical sensitivity requirements for routine quality control [1][2].

Acceptable Intake

Head-to-head

1500 ng/day (CPCA 4) vs NDMA 96 ng/day; NDEA 26.5 ng/day

Supports less demanding detection limits for QC method validation

Regulatory AI values; cross-study comparison

Evidence Dimension	Acceptable Intake (AI) limit
Target Compound Data	1500 ng/day (CPCA category 4)
Comparator Or Baseline	NDMA: 96 ng/day; NDEA: 26.5 ng/day; N-nitroso-vancomycin: 1500 ng/day
Quantified Difference	15.6‑fold higher than NDMA; 56.6‑fold higher than NDEA; equivalent to N-nitroso-vancomycin
Conditions	Regulatory AI values established by EMA/FDA using CPCA methodology

Why This Matters

Procurement of N‑Nitroso Dalbavancin as a reference standard enables validation of analytical methods at the regulatory‑specified AI threshold, avoiding over‑engineering of detection limits required for more potent nitrosamines.

• [1] Health Canada. Appendix 1: Established acceptable intake (AI) limits for N‑nitrosamine impurities. USP Nitrosamines Exchange, 2025. https://nitrosamines.usp.org/t/health-canada-extended-deadline/13684/6 View Source
• [2] FDA. Control of Nitrosamine Impurities in Human Drugs – Revision 2. FDA, 2025. https://nitrosamines.usp.org View Source

HPLC Selectivity: N-Nitroso Dalbavancin

A dedicated RP‑HPLC‑DAD method was developed to resolve N‑Nitroso Dalbavancin from the parent API dalbavancin using a Waters Symmetry C18 column (150 × 4.6 mm, 3.5 µm) with 10 mM ammonium acetate (unadjusted pH) and acetonitrile:methanol (70:30) gradient. The NDSRI impurity was detected at 210 nm with a flow rate of 0.5 mL/min and injection volume of 15 µL [1]. This method is specific to dalbavancin and cannot be adapted from methods developed for vancomycin NDSRI, which require different column chemistry (XSelect CSH C18) and mobile phase composition (ammonium formate, pH 3) [1].

HPLC Selectivity

Method context

Symmetry C18, ammonium acetate/ACN:MeOH, 210 nm, distinct from vancomycin NDSRI method

Dalvabancin-specific method essential; vancomycin methods not transferable

Published in J Pharm Sci 2024

Evidence Dimension	HPLC method conditions for NDSRI separation from parent API
Target Compound Data	Column: Waters Symmetry C18 (150×4.6 mm, 3.5 µm); Mobile phase: 10 mM ammonium acetate (unadjusted pH) / ACN:MeOH (70:30); Detection: 210 nm; Flow: 0.5 mL/min; Injection: 15 µL
Comparator Or Baseline	Vancomycin NDSRI method: XSelect CSH C18 (150×4.6 mm, 2.5 µm); Mobile phase: 10 mM ammonium formate (pH 3) / ACN; Detection: 210 nm; Flow: 0.5 mL/min; Injection: 15 µL
Quantified Difference	Different stationary phase chemistry and mobile phase pH; gradient profiles distinct (Tmin/%B: dalbavancin 0/30→70/30 vs. vancomycin 0/25→50/25)
Conditions	In‑situ NDSRI generation followed by RP‑HPLC‑DAD analysis; published in J Pharm Sci 2024

Why This Matters

Procurement of the dalbavancin‑specific NDSRI standard is essential to validate a method that achieves baseline separation from dalbavancin; vancomycin‑oriented methods are not interchangeable.

• [1] Sharma N, et al. In‑situ formation and evaluation of N‑nitrosamine drug substance related impurities in glycopeptides implying orbitrap mass spectrometry. J Pharm Sci, 2024. https://www.sciencedirect.com/science/article/abs/pii/S0022354924005069 View Source

MS/MS Comparison: N-Nitroso Dalbavancin vs. Vancomycin

LC‑HRMS analysis on an Orbitrap mass spectrometer showed that N‑Nitroso Dalbavancin could be confirmed using electrospray ionization in positive mode (ESI +ve) with collision‑induced dissociation (CID) at 30 eV, an ion transfer tube temperature of 300 °C, a vaporizer temperature of 275 °C, and a spray voltage of 3500 V, scanning 350–2000 Da [1]. In contrast, vancomycin NDSRI required a switch to higher‑energy collisional dissociation (HCD) mode because CID failed to detect the parent mass, demonstrating that MS/MS parameters are not transferable across glycopeptide NDSRIs [1].

MS/MS Fragmentation

Head-to-head

CID confirmed parent mass; vancomycin NDSRI required HCD switch

MS/MS parameters are NDSRI-specific; correct standard needed for system suitability

Orbitrap ESI+ve, CID 30 eV

Evidence Dimension	Mass spectrometric fragmentation parameters for NDSRI confirmation
Target Compound Data	ESI +ve, CID mode, collision energy 30 eV, ion transfer tube 300 °C, vaporizer 275 °C, spray voltage 3500 V, scan range 350–2000 Da
Comparator Or Baseline	Vancomycin NDSRI: ESI +ve, HCD mode (CID failed to detect parent mass), collision energy 30 eV, ion transfer tube 300 °C, vaporizer 275 °C, spray voltage 3500 V, scan range 200–2000 Da
Quantified Difference	CID vs. HCD fragmentation mode; dalbavancin NDSRI mass confirmed in CID, vancomycin NDSRI required HCD
Conditions	Orbitrap mass spectrometer coupled to LC system; MS scan range 350–2000 Da (dalbavancin) vs. 200–2000 Da (vancomycin)

Why This Matters

Laboratories must use the correct NDSRI reference standard to develop and verify MS/MS methods; vancomycin NDSRI cannot serve as a system suitability standard for dalbavancin NDSRI analysis.

• [1] Sharma N, et al. In‑situ formation and evaluation of N‑nitrosamine drug substance related impurities in glycopeptides implying orbitrap mass spectrometry. J Pharm Sci, 2024. https://www.sciencedirect.com/science/article/abs/pii/S0022354924005069 View Source

Molecular Weight: N-Nitroso Dalbavancin vs. Analogs

N‑Nitroso Dalbavancin (C₈₈H₉₉Cl₂N₁₁O₂₉; 1845.69 g/mol) is structurally distinct from N‑Desmethyl N‑Nitroso Dalbavancin (C₈₇H₉₇Cl₂N₁₁O₂₉; 1831.66 g/mol) and N‑Nitroso Dalbavancin R1 impurity (C₇₀H₆₈Cl₂N₁₀O₂₃; 1488.26 g/mol) [1][2][3]. These molecular weight differences (Δ = 14.03 g/mol for desmethyl; Δ = 357.43 g/mol for R1) enable unambiguous identification by HRMS and ensure the correct reference standard is selected for method development.

Molecular Identity

Specification review

1845.69 g/mol; distinct from desmethyl (1831.66) and R1 (1488.26) analogs

Exact mass verification prevents procurement of wrong analog; HRMS confirmation enabled

Supplier-reported molecular formulas

Evidence Dimension	Molecular weight and formula
Target Compound Data	1845.69 g/mol; C₈₈H₉₉Cl₂N₁₁O₂₉
Comparator Or Baseline	N-Desmethyl N-Nitroso Dalbavancin: 1831.66 g/mol; N-Nitroso Dalbavancin R1: 1488.26 g/mol
Quantified Difference	14.03 g/mol difference vs. desmethyl analog; 357.43 g/mol difference vs. R1 impurity
Conditions	Molecular weights reported by Veeprho (N-Nitroso Dalbavancin), Pharmaffiliates (R1 impurity), and Veeprho (Desmethyl analog)

Why This Matters

Procurement must specify the exact molecular form; ordering N‑Desmethyl or R1 variants introduces mass errors that invalidate quantitative HRMS assays targeting the parent NDSRI.

• [1] Veeprho. N-Nitroso Dalbavancin – Product Technical Description. Veeprho, 2024. https://veeprho.com/pt/impurities/n-nitroso-dalbavancin/ View Source
• [2] Veeprho. N-Nitroso-Desmethyl-Dalbavancin: Synthesis Attempts and Failure Report. Veeprho, 2025. https://veeprho.com/impurities/n-nitroso-desmethyl-dalbavancin-impurity-synthesis-attempts-and-failure-report/ View Source
• [3] Pharmaffiliates. N-Nitroso Dalbavancin R1 Impurity – Product Information. Pharmaffiliates. https://www.pharmaffiliates.com View Source

Nitrosation: N-Nitroso Dalbavancin vs. Desmethyl Analog

Under forced nitrosation conditions (NAP test), N‑Nitroso‑Desmethyl‑Dalbavancin did not undergo nitrosation in 10 independent synthesis attempts (5 conditions tested in duplicate), as confirmed by HPLC, LC‑MS, NMR, and IR [1]. In contrast, the parent N‑Nitroso Dalbavancin forms under standard nitrosation conditions, as evidenced by its detection in in‑situ glycopeptide NDSRI screening studies using NaNO₂ and TBN as nitrosating agents [2]. This demonstrates that only the parent nitrosamine is a realistic impurity risk, making it the mandatory reference standard for regulatory compliance.

Nitrosation Feasibility

Data to verify

Desmethyl analog: 0/10 synthesis attempts formed NDSRI; parent forms under standard conditions

Only parent impurity requires control; desmethyl analog procurement unjustified

NAP test forced nitrosation; multi-technique confirmation

Evidence Dimension	Nitrosamine formation under forced conditions
Target Compound Data	Forms under nitrosation conditions (NaNO₂ / TBN, acidic pH); detected by HPLC and LC-HRMS
Comparator Or Baseline	N-Nitroso-Desmethyl-Dalbavancin: 0 out of 10 synthesis attempts produced detectable nitrosamine; confirmed non-formation by HPLC, LC-MS, NMR, IR
Quantified Difference	100% formation failure rate for desmethyl analog vs. confirmed formation for parent compound
Conditions	NAP test (forced nitrosation) per EMA guideline; in‑situ screening with NaNO₂ and TBN in aqueous acidic medium

Why This Matters

Risk assessment and control strategy require a reference standard of the impurity that actually forms; procuring the desmethyl analog is scientifically unjustified and would not satisfy regulatory expectations.

• [1] Veeprho. N-Nitroso-Desmethyl-Dalbavancin: Synthesis Attempts and Failure Report. Veeprho, 2025. https://veeprho.com/impurities/n-nitroso-desmethyl-dalbavancin-impurity-synthesis-attempts-and-failure-report/ View Source
• [2] Sharma N, et al. In‑situ formation and evaluation of N‑nitrosamine drug substance related impurities in glycopeptides implying orbitrap mass spectrometry. J Pharm Sci, 2024. https://www.sciencedirect.com/science/article/abs/pii/S0022354924005069 View Source

N-Nitroso Dalbavancin Application Scenarios

Dalbavancin ANDA Nitrosamine Control

Generic manufacturers filing Abbreviated New Drug Applications for dalbavancin must demonstrate control of N‑Nitroso Dalbavancin at or below the regulatory AI of 1500 ng/day [1]. This compound is the only nitrosamine impurity listed for dalbavancin in the EMA Appendix 1. The validated HPLC‑DAD and LC‑HRMS methods developed specifically for this NDSRI [2] can be directly adopted for batch release and stability testing, ensuring regulatory acceptance.

Method Validation for NDSRI Quantification

Contract research organizations and pharmaceutical analytical laboratories require a certified reference standard of N‑Nitroso Dalbavancin to develop and validate HPLC‑UV, LC‑MS/MS, or LC‑HRMS methods for trace quantification. The published chromatographic conditions (Symmetry C18 column, ammonium acetate/ACN:MeOH gradient, 210 nm detection) [2] provide a starting point, while the high molecular weight (1845.69 g/mol) necessitates HRMS confirmation to distinguish from co‑eluting glycopeptide fragments.

Forced Degradation Risk Assessment

Dalvavancin API manufacturers must conduct nitrosation risk assessments per ICH M7 and EMA guidelines. The parent N‑Nitroso Dalbavancin reference standard is essential for spiking experiments to evaluate formation potential under stressed conditions (acidic pH, nitrite presence). The demonstrated non‑formation of the desmethyl analog [3] confirms that resources should focus exclusively on the parent NDSRI, maximizing the return on procurement investment.

Batch Release Testing in Dalbavancin QC

Commercial dalbavancin manufacturers must implement routine QC testing for N‑Nitroso Dalbavancin in every production batch. With an AI of 1500 ng/day and CPCA category 4 [1], the analytical method sensitivity requirement is less demanding than for category 1 or 2 nitrosamines, enabling cost‑effective implementation using standard HPLC‑DAD equipment rather than high‑end LC‑HRMS for every batch.

Application

Selection Property

Validation Focus

Dalbavancin ANDA nitrosamine control

Substance-specific AI and CPCA category listed impurity

HPLC/LC-HRMS method at regulatory AI threshold

Method validation for NDSRI quantification

Certified reference standard with published chromatographic conditions

Selectivity from dalbavancin API; HRMS identity confirmation

Forced degradation risk assessment

Spiking standard for nitrosation potential evaluation

Conclusive NAP test data; focus resources on parent NDSRI

Batch release QC testing

AI 1500 ng/day enables cost-effective HPLC-DAD implementation

Routine detection without mandatory high-end LC-HRMS per batch

• [1] Health Canada. Appendix 1: Established acceptable intake (AI) limits for N‑nitrosamine impurities. USP Nitrosamines Exchange, 2025. https://nitrosamines.usp.org/t/health-canada-extended-deadline/13684/6 View Source
• [2] Sharma N, et al. In‑situ formation and evaluation of N‑nitrosamine drug substance related impurities in glycopeptides implying orbitrap mass spectrometry. J Pharm Sci, 2024. https://www.sciencedirect.com/science/article/abs/pii/S0022354924005069 View Source
• [3] Veeprho. N-Nitroso-Desmethyl-Dalbavancin: Synthesis Attempts and Failure Report. Veeprho, 2025. https://veeprho.com/impurities/n-nitroso-desmethyl-dalbavancin-impurity-synthesis-attempts-and-failure-report/ View Source